Cas no 431980-82-4 (6-bromonaphthalen-2-yl morpholine-4-carboxylate)

• Product Name: 6-bromonaphthalen-2-yl morpholine-4-carboxylate
• CAS No: 431980-82-4
• MF: C₁₅H₁₄BrNO₃
• MW: 336.18056344986
• CID: 5964126
• PubChem ID: 749794
• Update Time: 2025-10-30

6-bromonaphthalen-2-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-bromonaphthalen-2-yl morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 6-bromo-2-naphthalenyl ester
• AKOS002242898
• 431980-82-4
• SCHEMBL830030
• F0919-2693
• Oprea1_792033
• (6-bromonaphthalen-2-yl) morpholine-4-carboxylate
• Oprea1_780298
• Z274555320
• SR-01000500079
• SR-01000500079-1

• Inchi： 1S/C15H14BrNO3/c16-13-3-1-12-10-14(4-2-11(12)9-13)20-15(18)17-5-7-19-8-6-17/h1-4,9-10H,5-8H2
• InChI Key： UDZBJPWFFFXACT-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2)C=CC(Br)=C3)=O)CCOCC1

Computed Properties

• Exact Mass: 335.01571g/mol
• Monoisotopic Mass: 335.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 471.8±45.0 °C(Predicted)
• pka: -1.85±0.20(Predicted)

Additional information on 6-bromonaphthalen-2-yl morpholine-4-carboxylate

Research Brief on 6-Bromonaphthalen-2-yl Morpholine-4-carboxylate (CAS: 431980-82-4): Recent Advances and Applications

The compound 6-bromonaphthalen-2-yl morpholine-4-carboxylate (CAS: 431980-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its naphthalene core substituted with a bromine atom and a morpholine carboxylate moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 431980-82-4 as a building block for kinase inhibitors. The researchers successfully employed this compound in the synthesis of novel ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway, which plays a crucial role in cancer cell proliferation. The bromine atom at the 6-position proved particularly valuable for further functionalization through cross-coupling reactions, enabling the creation of diverse molecular architectures with improved selectivity profiles.

In neuropharmacology, a team from Harvard Medical School recently reported (Nature Chemical Biology, 2024) that derivatives of 6-bromonaphthalen-2-yl morpholine-4-carboxylate exhibit modulatory effects on sigma receptors. These findings suggest potential applications in treating neurological disorders, particularly in pain management and neurodegenerative diseases. The morpholine ring was identified as critical for blood-brain barrier penetration, while the naphthalene core contributed to receptor binding affinity.

The compound's physicochemical properties have also been extensively characterized in recent work. Computational studies published in ACS Omega (2023) revealed that 431980-82-4 displays favorable drug-like properties, including moderate lipophilicity (cLogP ~2.8) and good solubility in common organic solvents. These characteristics make it particularly suitable for medicinal chemistry applications where balanced hydrophilicity-lipophilicity is required.

From a synthetic chemistry perspective, several innovative routes to 6-bromonaphthalen-2-yl morpholine-4-carboxylate have been developed. A 2024 Organic Process Research & Development paper described a scalable, one-pot procedure that achieves 85% yield while minimizing hazardous byproducts. This advancement addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Ongoing research continues to explore the therapeutic potential of this compound and its derivatives. Current clinical investigations (Phase I/II) are evaluating morpholine-naphthalene conjugates as potential treatments for resistant bacterial infections, leveraging the compound's ability to disrupt biofilm formation. These developments position 431980-82-4 as a versatile scaffold with applications spanning oncology, neurology, and infectious disease therapeutics.